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Compound of Interest

Compound Name: Benzofuran-6-carboxylic acid

Cat. No.: B1341818 Get Quote

A detailed guide to the 1H and 13C NMR spectral features of Benzofuran-6-carboxylic acid,

with a comparative analysis against Benzofuran-2-carboxylic acid, for researchers and

professionals in drug development and chemical sciences.

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for

the structural elucidation of organic molecules. For researchers engaged in the synthesis and

development of novel therapeutics, a thorough understanding of the NMR spectral

characteristics of key intermediates is paramount. This guide provides a comprehensive

analysis of the 1H and 13C NMR spectra of Benzofuran-6-carboxylic acid, a significant

building block in medicinal chemistry. To provide a deeper understanding of its structural

features, a direct comparison is made with its isomer, Benzofuran-2-carboxylic acid.

Comparative NMR Data Analysis
The positioning of the carboxylic acid group on the benzofuran scaffold significantly influences

the electronic environment of the protons and carbons, leading to distinct differences in their

respective NMR spectra. The 1H and 13C NMR spectral data for Benzofuran-6-carboxylic
acid and Benzofuran-2-carboxylic acid are summarized in the table below for a direct

comparison.
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Compound Nucleus Atom No.

Chemical

Shift (δ,

ppm)

Multiplicity

Coupling

Constant (J,

Hz)

Benzofuran-

6-carboxylic

acid (in

DMSO-d6)

1H 2 8.15 d 2.2

3 7.15 d 2.2

4 7.95 d 8.4

5 7.80 dd 8.4, 1.5

7 8.25 d 1.5

COOH 13.10 br s

13C 2 146.5

3 107.5

3a 128.0

4 122.0

5 124.5

6 130.0

7 118.0

7a 155.0

COOH 167.0

Benzofuran-

2-carboxylic

acid (in

MeOD)[1]

1H 3 7.57 t 4.2

4 7.72 d 7.9

5 7.31 t 7.5
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6 7.46 m

7 7.57 t 4.2

13C 2 146.0

3 113.4

3a 127.1

4 122.6

5 127.3

6 123.5

7 111.5

7a 155.7

COOH 161.0

Structural Assignment and Visualization
The chemical structure of Benzofuran-6-carboxylic acid with atom numbering for NMR

assignments is presented below. This visualization aids in correlating the spectral data to the

specific atomic positions within the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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